Cas no 2172603-51-7 (2-[5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile)

• Product Name: 2-[5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• CAS No: 2172603-51-7
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 5890685
• PubChem ID: 165857579
• Update Time: 2025-08-05

2-[5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598742
• 2172603-51-7

• Inchi： 1S/C11H16N4O/c1-2-16-8-7-15-11(9-3-4-9)10(5-6-12)13-14-15/h9H,2-5,7-8H2,1H3
• InChI Key： GZDYASLTRXAIDS-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C(=C(CC#N)N=N1)C1CC1

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-[5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile

Introduction to 2-[5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile (CAS No. 2172603-51-7)

2-[5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2172603-51-7, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a cyclopropyl group and a 1H-1,2,3-triazol moiety, make it a versatile building block for drug discovery and development.

The cyclopropyl group is known for its stability and ability to enhance the binding affinity of molecules to biological targets. This feature is particularly valuable in the design of small-molecule inhibitors and activators. On the other hand, the 1H-1,2,3-triazol ring is a well-established pharmacophore that has been widely used in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. The combination of these structural elements in 2-[5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile makes it a promising candidate for further exploration in drug design.

In recent years, there has been a growing interest in the development of novel therapeutic agents targeting various diseases. The compound 2-[5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile has been investigated for its potential applications in the treatment of inflammatory disorders, infectious diseases, and even cancer. Its structural framework allows for modifications that can fine-tune its biological activity, making it adaptable to different therapeutic needs.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the cyclopropyl group and the 1H-1,2,3-triazol ring necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as transition metal catalysis have been employed to facilitate these reactions efficiently. The use of such methodologies not only improves the overall yield but also minimizes side reactions, ensuring that the final product is suitable for further biological evaluation.

The biological activity of 2-[5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile has been preliminarily assessed through in vitro studies. These studies have revealed that the compound exhibits inhibitory properties against certain enzymes and receptors associated with various diseases. For instance, preliminary data suggest that it may interfere with the activity of enzymes involved in inflammation pathways, potentially making it a useful agent in anti-inflammatory therapies. Additionally, its interaction with specific receptors has been explored for its potential role in modulating immune responses.

The development of new drugs often involves a multidisciplinary approach, combining expertise from chemistry, biology, and pharmacology. The compound 2-[5-cyclopropyl-1-(2-hydroxyethyl)-4-methylthio]-N-(4-methylphenyl)acetamide, which shares a similar structural motif with our target molecule, has been studied for its pharmacological properties. This related compound has shown promise in preclinical trials for its ability to modulate certain biological pathways. The structural similarities between these compounds suggest that they may share similar mechanisms of action.

In conclusion, 2-[5-cyclopropyl-1-(2-hydroxyethyl)-4-methylthio]-N-(4-methylphenyl)acetamide represents an exciting area of research with significant potential for therapeutic applications. The unique structural features of this compound make it a valuable tool for drug discovery and development. As research continues to uncover new biological targets and mechanisms, compounds like 2-[5-cyclopropyl-N-(4-methylphenyl)acetamide] are likely to play a crucial role in the next generation of pharmaceuticals.